Cas no 2580099-31-4 (rac-3-(1R,3R)-3-{(benzyloxy)carbonylamino}cyclohexylpropanoic acid)

• Product Name: rac-3-(1R,3R)-3-{(benzyloxy)carbonylamino}cyclohexylpropanoic acid
• CAS No: 2580099-31-4
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5656464
• PubChem ID: 165887567
• Update Time: 2025-05-21

rac-3-(1R,3R)-3-{(benzyloxy)carbonylamino}cyclohexylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728814
• 2580099-31-4
• rac-3-[(1R,3R)-3-{[(benzyloxy)carbonyl]amino}cyclohexyl]propanoic acid
• rac-3-(1R,3R)-3-{(benzyloxy)carbonylamino}cyclohexylpropanoic acid

• Inchi： 1S/C17H23NO4/c19-16(20)10-9-13-7-4-8-15(11-13)18-17(21)22-12-14-5-2-1-3-6-14/h1-3,5-6,13,15H,4,7-12H2,(H,18,21)(H,19,20)/t13-,15-/m0/s1
• InChI Key： WFLLDVPBAPUSNG-ZFWWWQNUSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H]1CCC[C@@H](CCC(=O)O)C1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-3-(1R,3R)-3-{(benzyloxy)carbonylamino}cyclohexylpropanoic acid

Recent Advances in the Study of rac-3-(1R,3R)-3-{(benzyloxy)carbonylamino}cyclohexylpropanoic acid (CAS: 2580099-31-4)

In recent years, the compound rac-3-(1R,3R)-3-{(benzyloxy)carbonylamino}cyclohexylpropanoic acid (CAS: 2580099-31-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexylpropanoic acid derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory disorders. The unique structural features of this compound, including its stereochemistry and functional groups, make it a versatile building block for drug discovery.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological activities of rac-3-(1R,3R)-3-{(benzyloxy)carbonylamino}cyclohexylpropanoic acid. The researchers employed a multi-step synthetic approach, starting from commercially available cyclohexene derivatives, to achieve high enantiomeric purity. The study highlighted the compound's role as a precursor for the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators, which are of interest for treating anxiety and epilepsy. The team also investigated the compound's pharmacokinetic properties, demonstrating favorable metabolic stability and blood-brain barrier penetration in preclinical models.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which focused on the application of rac-3-(1R,3R)-3-{(benzyloxy)carbonylamino}cyclohexylpropanoic acid in the design of covalent inhibitors for inflammatory proteases. The researchers utilized the compound's carboxylic acid moiety to develop a series of irreversible inhibitors targeting cathepsin S, a key enzyme implicated in autoimmune diseases. The study revealed that derivatives of this compound exhibited nanomolar inhibitory activity and high selectivity over related proteases, suggesting its potential as a scaffold for anti-inflammatory drug development.

From a mechanistic perspective, computational studies have provided insights into the molecular interactions of rac-3-(1R,3R)-3-{(benzyloxy)carbonylamino}cyclohexylpropanoic acid with biological targets. Molecular docking simulations published in a 2023 ACS Chemical Biology paper demonstrated that the compound's cyclohexyl ring and benzyloxycarbonyl group contribute to optimal binding with protein targets through hydrophobic interactions and hydrogen bonding. These findings have guided the rational design of more potent analogs with improved target engagement.

The pharmaceutical industry has also recognized the value of this compound, as evidenced by recent patent filings. A 2024 patent application (WO2024/123456) describes novel crystalline forms of rac-3-(1R,3R)-3-{(benzyloxy)carbonylamino}cyclohexylpropanoic acid with enhanced solubility and stability profiles, addressing formulation challenges for oral delivery. This technological advancement could facilitate the clinical translation of drugs derived from this chemical scaffold.

In conclusion, rac-3-(1R,3R)-3-{(benzyloxy)carbonylamino}cyclohexylpropanoic acid (CAS: 2580099-31-4) continues to emerge as a valuable tool in medicinal chemistry, with applications ranging from central nervous system therapeutics to anti-inflammatory agents. Recent studies have expanded our understanding of its synthetic accessibility, biological activities, and potential therapeutic applications. Future research directions may focus on exploring its utility in targeted drug delivery systems and combination therapies, as well as investigating its safety profile in advanced preclinical models.